Cas no 2137993-55-4 (4-methyl-1-2-(oxolan-3-yloxy)ethyl-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-2-(oxolan-3-yloxy)ethyl-1H-pyrazol-3-amine
• CAS No: 2137993-55-4
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6090695
• PubChem ID: 165472443
• Update Time: 2025-08-03

4-methyl-1-2-(oxolan-3-yloxy)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-2-(oxolan-3-yloxy)ethyl-1H-pyrazol-3-amine
• 2137993-55-4
• EN300-1113323
• 4-methyl-1-[2-(oxolan-3-yloxy)ethyl]-1H-pyrazol-3-amine

• Inchi： 1S/C10H17N3O2/c1-8-6-13(12-10(8)11)3-5-15-9-2-4-14-7-9/h6,9H,2-5,7H2,1H3,(H2,11,12)
• InChI Key： CFYBWZJXZBTWPZ-UHFFFAOYSA-N
• SMILES： O(CCN1C=C(C)C(N)=N1)C1COCC1

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.3Ų

Additional information on 4-methyl-1-2-(oxolan-3-yloxy)ethyl-1H-pyrazol-3-amine

4-Methyl-1-(2-(oxolan-3-yloxy)ethyl)-1H-pyrazol-3-amine: A Comprehensive Overview

4-Methyl-1-(2-(oxolan-3-yloxy)ethyl)-1H-pyrazol-3-amine, also known by its CAS number 2137993-55-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this molecule is characterized by a pyrazole ring substituted with a methyl group at position 4, an amino group at position 3, and a 2-(oxolan-3-yloxy)ethyl group at position 1. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 4-methyl-1-(2-(oxolan-3-yloxy)ethyl)-1H-pyrazol-3-amine has been reported in several studies, with researchers employing various methods to optimize the reaction conditions. One common approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. The incorporation of the oxolan ring (tetrahydrofuran) into the molecule introduces additional complexity, as it can influence the compound's solubility, stability, and bioavailability. Recent advancements in green chemistry have also led to the exploration of more environmentally friendly synthesis routes for this compound.

In terms of pharmacological properties, 4-methyl-1-(2-(oxolan-3-yloxy)ethyl)-1H-pyrazol-3-amine has demonstrated promising activity in several assays. For instance, studies have highlighted its potential as an anti-inflammatory agent, with research indicating that it may inhibit key enzymes involved in inflammatory pathways. Additionally, this compound has shown moderate activity against certain cancer cell lines, suggesting its potential role in anticancer therapy. The presence of the amino group at position 3 is particularly significant, as it can act as a hydrogen bond donor, enhancing the compound's ability to interact with biological targets.

The structural versatility of 4-methyl-1-(2-(oxolan-3-yloxy)ethyl)-1H-pyrazol-3-amine makes it a valuable scaffold for further chemical modifications. Researchers have explored substituent effects on the pyrazole ring, with findings suggesting that variations in substituent size and electronic properties can significantly alter the compound's biological activity. For example, replacing the methyl group with electron-withdrawing groups has been shown to enhance cytotoxicity against certain cancer cells.

In conclusion, 4-methyl-1-(2-(oxolan-3-yloxy)ethyl)-1H-pyrazol-3-amine represents a compelling target for both academic and industrial research. Its unique structure, coupled with its promising pharmacological profile, positions it as a potential lead compound for drug development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry.